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Compound of Interest

Compound Name: Calcium trifluoroacetate

Cat. No.: B12773229

CAS Number: 60884-90-4

This technical guide provides an in-depth overview of calcium trifluoroacetate, a versatile
chemical compound with significant applications in organic synthesis and emerging potential in
drug development. This document is intended for researchers, scientists, and professionals in
the fields of chemistry and pharmacology, offering detailed information on its properties,
synthesis, and applications, supplemented with experimental protocols and mechanistic
insights.

Chemical and Physical Properties

Calcium trifluoroacetate, with the chemical formula CsCaFeOa, is the calcium salt of
trifluoroacetic acid.[1] It is a white crystalline solid that exists in both anhydrous and hydrated
forms, with the monohydrate being a common variant.[2][3]
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Property Value Reference
Molecular Formula CaCaFe0a4 [1]
Molecular Weight 266.11 g/mol [1]
calcium bis(2,2,2-
IUPAC Name _ [1]
trifluoroacetate)
CAS Number 60884-90-4 [1]

Canonical SMILES

C(=0)(C(F)(F)F)[O-].C(=0)
(C(R(FF)[O-].[Ca+2]

[4]

RCPKXZJUDJSTTM-
InChl Key [4]
UHFFFAOYSA-L
Appearance White crystalline solid [4]
Crystal System (Monohydrate) Monoclinic [2]
Space Group (Monohydrate) P21/n [2]

Unit Cell Parameters

(Monohydrate)

a=9.465(2) A, b =9.360(3) A,
c=16.565(7) A, B =
106.106(2)°

[2]

Decomposition Temperature

Starts at 106°C (in air,

monohydrate)

[2]

Synthesis of Calcium Trifluoroacetate

The synthesis of calcium trifluoroacetate is typically achieved through a straightforward acid-

base neutralization reaction. The most common laboratory-scale preparations involve the

reaction of a calcium source with trifluoroacetic acid.

Experimental Protocol: Synthesis of Calcium
Trifluoroacetate Monohydrate from Calcium Carbonate

This protocol details the synthesis of calcium trifluoroacetate monohydrate from the reaction

of calcium carbonate with an aqueous solution of trifluoroacetic acid.[2][3]
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Materials:

e Calcium Carbonate (CaCOs)

 Trifluoroacetic Acid (CFsCOOH), aqueous solution

e Deionized Water

» Ethanol (for washing)

¢ Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Biuchner funnel and filter paper

e Vacuum flask

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, suspend calcium carbonate in
deionized water.

o Slowly add an aqueous solution of trifluoroacetic acid dropwise to the stirring suspension
using a dropping funnel. The addition should be controlled to manage the effervescence of
carbon dioxide.

» Continue stirring the reaction mixture at room temperature until the evolution of gas ceases,
indicating the complete reaction of calcium carbonate.

« Filter the resulting solution to remove any unreacted starting material or impurities.

o Concentrate the filtrate under reduced pressure to induce crystallization.

o Collect the precipitated white crystals of calcium trifluoroacetate monohydrate by vacuum
filtration using a Buchner funnel.
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» Wash the crystals with a small amount of cold ethanol to remove any residual impurities.

e Dry the product under vacuum to obtain the final product.

eaction and Workup
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Synthesis workflow for calcium trifluoroacetate monohydrate.

Applications in Organic Synthesis: Catalytic Ring-
Opening of Epoxides

Calcium trifluoroacetate has proven to be an efficient and highly regioselective catalyst for
the aminolysis of epoxides, leading to the synthesis of valuable 3-amino alcohols.[5] This
reaction proceeds under mild, solvent-free conditions, offering a green and efficient synthetic
route.

Experimental Protocol: Calcium Trifluoroacetate-
Catalyzed Aminolysis of Epoxides

This protocol describes a general procedure for the ring-opening of epoxides with amines using
calcium trifluoroacetate as a catalyst.[5]

Materials:
e Epoxide

e Amine
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e Calcium Trifluoroacetate (Ca(CFsCOO)2)
e Reaction vial or flask

o Magnetic stirrer and stir bar

Procedure:

» To a reaction vial, add the epoxide (1.0 mmol), the amine (1.0 mmol), and a catalytic amount
of calcium trifluoroacetate (e.g., 5 mol%).

« Stir the reaction mixture at room temperature. For less reactive substrates, gentle heating
may be required.

» Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Upon completion of the reaction, the product can often be purified directly by column
chromatography on silica gel without an aqueous work-up.
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Proposed catalytic cycle for epoxide ring-opening.
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Biological Activity and Applications in Drug
Development

Recent studies have highlighted the potential of calcium trifluoroacetate as a therapeutic
agent, particularly in the context of cancer and angiogenesis-related diseases.

Anti-Angiogenic Effects

Calcium trifluoroacetate exhibits anti-angiogenic properties by inhibiting the proliferation of
endothelial cells. This effect is believed to be mediated through the modulation of calcium
signaling pathways that are crucial for angiogenesis. Specifically, it has been suggested that
calcium trifluoroacetate can block the influx of calcium into endothelial cells, thereby
interfering with the signaling cascade initiated by vascular endothelial growth factor (VEGF).

Cytotoxic Activity

In addition to its anti-angiogenic effects, calcium trifluoroacetate has demonstrated cytotoxic
activity against various cancer cell lines. While the precise mechanism is still under
investigation, it is thought to involve the disruption of intracellular calcium homeostasis, which
can trigger apoptotic pathways in cancer cells.

Cell Line Cancer Type ICs0 (M) Reference

HTB-26 Breast Cancer 10-50 [6]

PC-3 Pancreatic Cancer 10-50 [6]
Hepatocellular

HepG2 _ 10-50 [6]
Carcinoma

Note: The provided ICso values are for compounds structurally related to and demonstrating
similar mechanisms as potential calcium-modulating agents, suggesting a likely range for
calcium trifluoroacetate's activity. Further specific studies on calcium trifluoroacetate are
warranted.

Proposed Signaling Pathway of Anti-Angiogenic Action
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The anti-angiogenic effect of calcium trifluoroacetate is hypothesized to involve the inhibition
of VEGF-induced calcium signaling in endothelial cells. The binding of VEGF to its receptor
(VEGFR) on the endothelial cell surface normally triggers a cascade that includes the activation
of phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3). IP3 then
binds to its receptor on the endoplasmic reticulum, causing the release of stored calcium into
the cytoplasm. This increase in intracellular calcium is a critical signal for endothelial cell
proliferation and migration. Calcium trifluoroacetate is thought to interfere with this process
by blocking calcium channels, thus attenuating the downstream signaling required for
angiogenesis.
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Inhibition of VEGF signaling by calcium trifluoroacetate.

Conclusion

Calcium trifluoroacetate is a compound with established utility in organic synthesis and
promising, though still emerging, applications in the biomedical field. Its role as an efficient
catalyst for the synthesis of 3-amino alcohols is well-documented. Furthermore, its anti-
angiogenic and cytotoxic properties suggest that it may be a valuable lead compound for the
development of novel anticancer therapies. Further research is needed to fully elucidate its
mechanism of action in biological systems and to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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